2-[3-(4-tert-butylbenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]ethanol

Specification

• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 2-[3-[(4-tert-butylphenyl)methyl]-2-iminobenzimidazol-1-yl]ethanol
• Standard InChI: InChI=1S/C20H25N3O/c1-20(2,3)16-10-8-15(9-11-16)14-23-18-7-5-4-6-17(18)22(12-13-24)19(23)21/h4-11,21,24H,12-14H2,1-3H3
• Standard InChI Key: HBCSFGJQHHHLJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN2C3=CC=CC=C3N(C2=N)CCO

Introduction

2-[3-(4-tert-butylbenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]ethanol is a complex organic compound belonging to the benzimidazole derivatives class. It features a unique molecular structure that includes a tert-butyl group and an ethanol moiety attached to a benzimidazole core. This compound has garnered significant interest in various scientific fields, including medicinal chemistry and material science, due to its potential applications.

Synthesis

The synthesis of 2-[3-(4-tert-butylbenzyl)-2-imino-2,3-dihydro-1H-benzimidazol-1-yl]ethanol typically involves multi-step reactions, including condensation and reduction processes. The reaction conditions, such as temperature, time, and solvent choice, are critical for optimizing yield and purity. For instance, refluxing the reaction mixture can enhance the reaction rate and completeness.

Potential Applications

This compound has potential applications across several fields, including medicinal chemistry and material science. Preliminary studies suggest it may exhibit biological activity by modulating enzyme functions or interacting with cellular receptors, although specific pathways require further investigation.

Biological Activity

• Antimicrobial Activity: Benzimidazole derivatives have shown significant antimicrobial effects against Gram-positive, Gram-negative bacteria, and fungal strains.

• Anticancer Activity: Some benzimidazole derivatives exhibit potent anticancer activity against human cancer cell lines.